N'-[3-(allyloxy)benzylidene]-2-hydroxybenzohydrazide

• Molecular Formula: C17H16N2O3
• Molecular Weight: 296.32 g/mol
• IUPAC Name: 2-hydroxy-N-[(E)-(3-prop-2-enoxyphenyl)methylideneamino]benzamide
• InChI: InChI=1S/C17H16N2O3/c1-2-10-22-14-7-5-6-13(11-14)12-18-19-17(21)15-8-3-4-9-16(15)20/h2-9,11-12,20H,1,10H2,(H,19,21)/b18-12+
• InChI Key: NYHOHUMXPSCSNT-LDADJPATSA-N
• Isomeric SMILES: C=CCOC1=CC=CC(=C1)/C=N/NC(=O)C2=CC=CC=C2O
• SMILES: C=CCOC1=CC=CC(=C1)C=NNC(=O)C2=CC=CC=C2O

Description

N-[3-(allyloxy)benzylidene]-2-hydroxybenzohydrazide, also known as ABH, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. ABH belongs to the family of hydrazones, which are known for their diverse biological activities.

Scientific Research Applications

N'-[3-(allyloxy)benzylidene]-2-hydroxybenzohydrazide has been extensively studied for its potential therapeutic applications. It has been reported to exhibit anticancer, antifungal, antimicrobial, and anti-inflammatory activities. N'-[3-(allyloxy)benzylidene]-2-hydroxybenzohydrazide has also been shown to possess antioxidant properties and can protect against oxidative stress-induced damage. Furthermore, N'-[3-(allyloxy)benzylidene]-2-hydroxybenzohydrazide has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The exact mechanism of action of N'-[3-(allyloxy)benzylidene]-2-hydroxybenzohydrazide is not fully understood. However, it has been suggested that N'-[3-(allyloxy)benzylidene]-2-hydroxybenzohydrazide exerts its biological activities by inhibiting certain enzymes and signaling pathways. For example, N'-[3-(allyloxy)benzylidene]-2-hydroxybenzohydrazide has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. N'-[3-(allyloxy)benzylidene]-2-hydroxybenzohydrazide has also been reported to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cell survival.
Biochemical and Physiological Effects:
N'-[3-(allyloxy)benzylidene]-2-hydroxybenzohydrazide has been shown to induce apoptosis, or programmed cell death, in various cancer cell lines. It has also been reported to inhibit the growth and proliferation of fungal and bacterial pathogens. In addition, N'-[3-(allyloxy)benzylidene]-2-hydroxybenzohydrazide has been shown to reduce the production of inflammatory mediators and protect against oxidative stress-induced damage. Furthermore, N'-[3-(allyloxy)benzylidene]-2-hydroxybenzohydrazide has been investigated for its potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

N'-[3-(allyloxy)benzylidene]-2-hydroxybenzohydrazide has several advantages as a research tool. It is relatively easy to synthesize and purify, and its biological activities have been extensively studied. However, there are also some limitations to using N'-[3-(allyloxy)benzylidene]-2-hydroxybenzohydrazide in lab experiments. For example, N'-[3-(allyloxy)benzylidene]-2-hydroxybenzohydrazide has low solubility in water, which can make it difficult to administer in certain experimental settings. In addition, the exact mechanism of action of N'-[3-(allyloxy)benzylidene]-2-hydroxybenzohydrazide is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several potential future directions for research on N'-[3-(allyloxy)benzylidene]-2-hydroxybenzohydrazide. One area of interest is the development of N'-[3-(allyloxy)benzylidene]-2-hydroxybenzohydrazide derivatives with improved solubility and bioavailability. Another direction is the investigation of the neuroprotective effects of N'-[3-(allyloxy)benzylidene]-2-hydroxybenzohydrazide in animal models of neurodegenerative diseases. Furthermore, the potential use of N'-[3-(allyloxy)benzylidene]-2-hydroxybenzohydrazide as a therapeutic agent in cancer and infectious diseases warrants further investigation. Overall, N'-[3-(allyloxy)benzylidene]-2-hydroxybenzohydrazide represents a promising area of research with potential applications in various fields of medicine.

Synthesis Methods

N'-[3-(allyloxy)benzylidene]-2-hydroxybenzohydrazide can be synthesized through a simple reaction between 3-(allyloxy)benzaldehyde and 2-hydroxybenzohydrazide in the presence of a catalyst. The reaction yields a yellow crystalline solid, which can be purified through recrystallization. The purity of the compound can be confirmed through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).